Cas no 1004-96-2 (Methyl 3-methylisoxazole-5-carboxylate)

1004-96-2 structure

Product Name:Methyl 3-methylisoxazole-5-carboxylate

CAS No:1004-96-2

MF:C₆H₇NO₃

MW:141.124681711197

MDL:MFCD10699057

CID:153082

PubChem ID:70492

Update Time:2025-04-19

Methyl 3-methylisoxazole-5-carboxylate Chemical and Physical Properties

- Methyl 3-methylisoxazole-5-carboxylate
- 5-Isoxazolecarboxylicacid, 3-methyl-, methyl ester
- methyl 3-methyl-1,2-oxazole-5-carboxylate
- methyl 3-methyl-5-isoxazolecarboxylate
- 3-Methylisoxazole-5-carboxylic acid methyl ester
- 3-Methyl-5-isoxazolecarboxylic acid methyl ester
- 5-isoxazolecarboxylic acid, 3-methyl-, methyl ester
- MBRNUSBFRMCWIZ-UHFFFAOYSA-N
- SBB026808
- 0210AA
- STK510221
- ST45135563
- ST24025305
- AN-970/40211557
- 3-methyl-isoxazole-5-carboxylic acid methyl ester
- NS00022987
- SCHEMBL4034128
- DTXSID10143250
- MFCD10699057
- BAA00496
- EINECS 213-730-1
- W10289
- AKOS005168730
- 7233-69-4
- DS-17778
- Methyl3-methylisoxazole-5-carboxylate
- CS-0035753
- EN300-157249
- 1004-96-2
- A897427
- DB-308287
- MDL： MFCD10699057
- Inchi： 1S/C6H7NO3/c1-4-3-5(10-7-4)6(8)9-2/h3H,1-2H3
- InChI Key： MBRNUSBFRMCWIZ-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC(C)=N1

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB439346-250 mg	Methyl 3-methylisoxazole-5-carboxylate; .	1004-96-2		250MG	€78.10	2022-03-02
Fluorochem	220486-5g	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2	95%	5g	￡273.00	2022-02-28
Apollo Scientific	OR950812-250mg	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2	95%	250mg	£155.00	2025-02-21
Apollo Scientific	OR950812-1g	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2	95%	1g	£385.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59040-1g	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2		1g	¥686.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59040-250mg	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2		250mg	¥346.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M833458-250mg	METHYL 3-METHYLISOXAZOLE-5-CARBOXYLATE	1004-96-2	97 %	250mg	￥280.80	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M833458-1g	METHYL 3-METHYLISOXAZOLE-5-CARBOXYLATE	1004-96-2	97 %	1g	￥587.70	2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX210-250mg	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2	98%	250mg	466CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX210-50mg	Methyl 3-methylisoxazole-5-carboxylate	1004-96-2	98%	50mg	123.0CNY	2021-07-12

683-58-9

6214-23-9

1004-96-2

92234-50-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 16 h, 18 °C; 24 h, 18 °C

Reference

: Substituent effects in isoxazoles: identification of 4-substituted isoxazoles as Michael acceptors

Lee, Connie K. Y.; Easton, Christopher J.; Gebara-Coghlan, Mariana; Radom, Leo; Scott, Anthony P.; et al, Journal of the Chemical Society, 2002, (12), 2031-2038

1. A new spiro annelation reaction in the isoxazole series: applications and limits

Rodolfo Nesi,Stefano Chimichi,Piero Sarti-Fantoni,Piero Tedeschi,Donatella Giomi J. Chem. Soc. Perkin Trans. 1 1985 1871
2. Generation of nitrite oxides via O-tributylstannyl aldoximes; application to the synthesis of isoxazolines and isoxazoles

Osamu Moriya,Hideo Takenaka,Masaichi Iyoda,Yoshikiyo Urata,Takeshi Endo J. Chem. Soc. Perkin Trans. 1 1994 413